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Compound of Interest

(4-Bromo-3-
Compound Name:
methylphenyl)methanol

Cat. No.: B136240

An In-depth Technical Guide to the Physical Properties of (4-Bromo-3-
methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of (4-Bromo-3-methylphenyl)methanol, a versatile intermediate compound utilized
in the synthesis of pharmaceuticals and other specialty chemicals.[1] This document includes a
summary of its key physical constants, detailed experimental protocols for its synthesis, and a
logical workflow diagram for its preparation.

Core Physical and Chemical Properties

(4-Bromo-3-methylphenyl)methanol, also known as 4-bromo-3-methylbenzyl alcohol, is an
aromatic compound with the chemical formula CsHoBrO.[1][2][3] It presents as a white, low-
melting crystalline solid.[1] Its key physical and chemical data are summarized in the table
below for easy reference.
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Property

Value

CAS Number

149104-89-2[1][2]3]

Molecular Formula

CeHsBro[2][3]

Molecular Weight 201.07 g/mol [2]

Appearance White low melting crystalline solid[1]
Melting Point 30-35 °CJ[1], 31-32 °C[2]

Boiling Point 283 °C[2]

Density 1.481 g/cm3[2]

Flash Point 125 °C[2]

Refractive Index 1.581[2]

Vapor Pressure

0.002 mmHg at 25°C[2]

Purity

> 97% (GC)[1]

Experimental Protocols
Synthesis of (4-Bromo-3-methylphenyl)methanol

A common method for the synthesis of (4-Bromo-3-methylphenyl)methanol involves the
reduction of methyl 4-bromo-3-methylbenzoate. The following protocol is based on established
laboratory procedures.[4]

Materials:

¢ Methyl 4-bromo-3-methylbenzoate

Lithium aluminum hydride (LiAIH4)

Anhydrous Tetrahydrofuran (THF)

Water (H20)

15% Sodium hydroxide (NaOH) aqueous solution
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Ethyl acetate

Saturated saline solution

Anhydrous sodium sulfate

Diatomaceous earth

Procedure:

A solution of methyl 4-bromo-3-methylbenzoate (2.0 g, 8.7 mmol) in anhydrous THF (10 mL)
is prepared.

¢ In a separate reaction vessel, a suspension of lithium aluminum hydride (400 mg, 10.4
mmol) in anhydrous THF (30 mL) is cooled in an ice bath.

e The methyl 4-bromo-3-methylbenzoate solution is added slowly to the cooled lithium
aluminum hydride suspension.

» Following the addition, the reaction mixture is allowed to warm to room temperature and is
stirred for 3 hours.

e Upon completion of the reaction, the mixture is cooled again in an ice bath. The excess
lithium aluminum hydride is quenched by the sequential addition of water (0.4 mL), 15%
NaOH aqueous solution (0.4 mL), and then water (1.2 mL).

e The resulting mixture is filtered through diatomaceous earth to remove insoluble materials.
The solid residue is washed with ethyl acetate (5 x 20 mL).

e The filtrates are combined and washed with a saturated saline solution (50 mL).
e The organic layer is dried over anhydrous sodium sulfate.

e The solvent is removed by concentration under reduced pressure to yield the crude product,
4-bromo-3-methylbenzyl alcohol (1.6 g, 100% vyield), which can be used in subsequent
reactions without further purification.[4]
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Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of (4-Bromo-3-
methylphenyl)methanol.
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Methyl 4-bromo-3-methylbenzoate
Anhydrous THF

Reduction with LiAIH4 in THF

(Stir for 3 hours at room temperature)

Quench with H20 and NaOH solution
(in ice bath)

Filtration through diatomaceous earth

Wash with Ethyl Acetate and Saline

Dry over Anhydrous Sodium Sulfate

Concentrate under reduced pressure

(4-Bromo-3-methylphenyl)methanol
(Crude Product)

Click to download full resolution via product page

Caption: Synthesis workflow for (4-Bromo-3-methylphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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